Cas no 1264520-20-8 ((2S,3R)-3-amino-4-(diphenylphosphino)-2-Butanol.HCl)

• Product Name: (2S,3R)-3-amino-4-(diphenylphosphino)-2-Butanol.HCl
• CAS No: 1264520-20-8
• MF: C₁₆H₂₀NOP
• MW: 273.309864997864
• CID: 5158474
• Update Time: 2025-05-22

(2S,3R)-3-amino-4-(diphenylphosphino)-2-Butanol.HCl Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-amino-4-(diphenylphosphino)-2-Butanol.HCl
• 2-Butanol, 3-amino-4-(diphenylphosphino)-, (2S,3R)-

• Inchi： 1S/C16H20NOP/c1-13(18)16(17)12-19(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16,18H,12,17H2,1H3/t13-,16-/m0/s1
• InChI Key： GXEMWSBOQSXRRG-BBRMVZONSA-N
• SMILES： C[C@H](O)[C@@H](N)CP(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on (2S,3R)-3-amino-4-(diphenylphosphino)-2-Butanol.HCl

(2S,3R)-3-amino-4-(diphenylphosphino)-2-butanol.HCl: A Comprehensive Overview

(2S,3R)-3-amino-4-(diphenylphosphino)-2-butanol.HCl, identified by the CAS number 1264520-20-8, is a chiral compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The presence of an amino group and a diphenylphosphine moiety makes it a versatile molecule, capable of participating in a wide range of chemical transformations.

The synthesis of (2S,3R)-3-amino-4-(diphenylphosphino)-2-butanol.HCl involves a multi-step process that typically includes the formation of the phosphine oxide intermediate followed by reduction to the corresponding phosphine. The stereochemistry at the 2S and 3R positions is critical for its functionality, as it determines the molecule's ability to act as a chiral ligand in asymmetric catalysis. Recent studies have highlighted its effectiveness in enantioselective hydrogenation reactions, making it a valuable tool in the synthesis of complex organic molecules.

In terms of physical properties, (2S,3R)-3-amino-4-(diphenylphosphino)-2-butanol.HCl exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various organic reactions, including those requiring precise control over reaction conditions. The compound's stability under standard laboratory conditions further enhances its utility in both academic and industrial settings.

Recent advancements in asymmetric catalysis have underscored the importance of chiral phosphine ligands like (2S,3R)-3-amino-4-(diphenylphosphino)-2-butanol.HCl. Researchers have demonstrated its ability to induce high enantioselectivity in the hydrogenation of ketones and imines, which are key intermediates in drug discovery and synthesis. For instance, a study published in Nature Chemistry highlighted its use in the asymmetric synthesis of a bioactive compound with exceptional enantiomeric excess (>99%). Such findings underscore its potential as a valuable reagent in medicinal chemistry.

Beyond catalysis, (2S,3R)-3-amino-4-(diphenylphosphino)-2-butanol.HCl has found applications in materials science and analytical chemistry. Its ability to coordinate with metal ions makes it useful in the development of chiral sensors and catalysts for industrial processes. Additionally, its role as a building block in the synthesis of more complex molecules has been explored extensively, with recent reports detailing its use in constructing biologically active compounds with intricate architectures.

In conclusion, (2S,3R)-3-amino-4-(diphenylphosphino)-2-butanol.HCl (CAS No. 1264520-20-8) stands out as a pivotal compound in modern chemistry due to its unique properties and diverse applications. Its contribution to asymmetric catalysis, drug discovery, and materials science continues to be explored by researchers worldwide, ensuring its relevance in both academic and industrial contexts for years to come.